Disodium;iron(3+);nitroxyl anion;pentacyanide

• CAS No.: 14402-89-2
• Product Name: Disodium;iron(3+);nitroxyl anion;pentacyanide
• Molecular Formula: C5FeN6Na2O-
• Molecular Weight: 261.92 g/mol
• IUPAC Name: disodium;iron(4+);nitroxyl anion;pentacyanide
• Standard InChI: InChI=1S/5CN.Fe.NO.2Na/c5*1-2;;1-2;;/q5*-1;+4;-1;2*+1
• Standard InChIKey: PECOKVKJVPMJBN-UHFFFAOYSA-N
• SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[N-]=O.[Na+].[Na+].[Fe+4]
• Canonical SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[N-]=O.[Na+].[Na+].[Fe+4]
• Description: Sodium Nitroprusside is a potent vasodilator working through releasing NO spontaneously in blood.Target: OthersSodium Nitroprusside is a potent vasodilator. Sodium nitroprusside has potent vasodilating effects in arterioles and venules. Sodium Nitroprusside breaks down in circulation to release nitric oxide (NO). NO activates guanylate cyclase in vascular smooth muscle and increases intracellular production of cGMP. The end result is vascular smooth muscle relaxation, which allow vessels to dilate [1]. Sodium nitroprusside decreases the proliferation of vascular smooth muscle cells [2]. Sodium nitroprusside (5 mg/kg) significantly reduces the intestinal ischemiareperfusion injury as a nitric oxide donor in rats [3].
• Reference: [1]. Wink, D.A., et al., The effect of various nitric oxide-donor agents on hydrogen peroxide-mediated toxicity: a direct correlation between nitric oxide formation and protection. Arch Biochem Biophys, 1996. 331(2): p. 241-8.; [2]. Garg, U.C. and A. Hassid, Nitric oxide-generating vasodilators and 8-bromo-cyclic guanosine monophosphate inhibit mitogenesis and proliferation of cultured rat vascular smooth muscle cells. J Clin Invest, 1989. 83(5): p. 1774-7.; [3]. Namazi, H., Sodium nitroprusside as a nitric oxide donor in a rat intestinal ischemia reperfusion model: a novel molecular mechanism. Clinics (Sao Paulo), 2008. 63(3): p. 405.
• PubChem Compound: 11963579
• Last Modified: Nov 11 2021